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Compound of Interest

Compound Name: 5-O-Methyldalbergiphenol

Cat. No.: B1499445 Get Quote

Essential Safety Protocols for Handling 5-O-
Methyldalbergiphenol
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical guidance for the handling and disposal of

5-O-Methyldalbergiphenol. As no specific Safety Data Sheet (SDS) is readily available for this

compound, these recommendations are based on established protocols for similar phenolic

and methoxyphenol compounds. It is imperative to treat 5-O-Methyldalbergiphenol with a

high degree of caution, assuming it may possess hazards comparable to or greater than

related substances.

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to prevent inhalation,

dermal, and ocular exposure. The required level of protection is detailed below.[1][2][3]
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Protection Level Equipment
Specifications and
Rationale

Primary (Essential for all

handling)
Eye and Face Protection

Chemical splash goggles in

combination with a face shield

are necessary to protect

against splashes.[4]

Hand Protection

For incidental contact with

dilute solutions, double-gloving

with nitrile gloves (≥8mil

thickness) is recommended.

When working with

concentrated solutions, heavy-

duty neoprene or butyl gloves

should be worn over inner

nitrile gloves.[2][4]

Body Protection

A fully buttoned laboratory coat

is required. For procedures

with a significant splash risk, a

chemically resistant apron

made of butyl rubber or

neoprene must be worn over

the lab coat.[2][4]

Foot Protection

Fully enclosed, chemical-

resistant footwear is

mandatory in the laboratory.

Secondary (Based on Risk

Assessment)
Respiratory Protection

If work cannot be conducted

within a certified chemical

fume hood or if there is a

potential for aerosolization, a

NIOSH-approved respirator

equipped with an organic

vapor cartridge is required.[1]
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Operational Plan: Step-by-Step Handling Procedure
A meticulous and systematic workflow is essential for the safe handling of 5-O-
Methyldalbergiphenol.

Preparation and Pre-Handling Verification:

Thoroughly review the SDS of a closely related phenolic compound.

Confirm that the chemical fume hood has a valid certification and is functioning correctly.

[4]

Ensure that the path to the nearest emergency eyewash station and safety shower is clear

and unobstructed.[4]

Assemble all necessary apparatus and reagents before commencing work.

Compound Handling:

All manipulations of 5-O-Methyldalbergiphenol, including weighing and solution

preparation, must be performed within a certified chemical fume hood.[1][4]

Always wear the prescribed PPE as outlined in the table above.

Strictly avoid the inhalation of any dust or vapors.

Prevent any direct contact with skin and eyes.[1]

When centrifuging solutions containing this compound, utilize sealed safety cups to

contain any potential aerosols.[5]

Post-Handling Protocol:

Upon completion of work, thoroughly decontaminate the work area.

Clean all equipment that has been in contact with the compound according to standard

laboratory procedures for hazardous chemicals.
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After removing gloves, wash hands thoroughly with soap and water.

Disposal Plan
The proper disposal of 5-O-Methyldalbergiphenol and all associated waste materials is

crucial for environmental protection and regulatory adherence.

Chemical Waste:

All solid and liquid waste containing 5-O-Methyldalbergiphenol must be collected in a

clearly labeled, sealed, and appropriate hazardous waste container.[4][6]

Under no circumstances should any waste be discharged into the sewer system.[5]

Waste mixtures containing both phenol and chloroform are to be disposed of as

halogenated organic waste.[6]

Contaminated Materials:

All disposable materials, including pipette tips, gloves, and absorbent paper, that have

been in contact with 5-O-Methyldalbergiphenol must be collected in a sealed container

and disposed of as hazardous chemical waste.[5][6]

Disposal Method:

The recommended method for the final disposal of phenolic waste is high-temperature

incineration at a licensed and approved chemical disposal facility.[7]

Quantitative Data for Structurally Related
Compounds
In the absence of specific data for 5-O-Methyldalbergiphenol, the following information for

related methoxyphenol compounds is provided for reference and to inform a conservative risk

assessment.
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Compound
CAS
Number

Molecular
Weight

Boiling
Point

Melting
Point

Acute
Toxicity
(Oral, Rat
LD50)

2-

Methoxyphen

ol

90-05-1 124.14 g/mol 205 °C 28-32 °C Not Available

3-

Methoxyphen

ol

150-19-6 124.14 g/mol 244 °C -17.5 °C Not Available

4-

Methoxyphen

ol

150-76-5 124.14 g/mol 243 °C 53-55 °C 1600 mg/kg

Experimental Workflow: Safe Handling of Hazardous
Chemicals
The following diagram provides a standardized workflow for the safe handling of hazardous

chemicals such as 5-O-Methyldalbergiphenol.
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Safe Handling Workflow for Hazardous Chemicals
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Caption: This flowchart outlines the essential steps for safely handling hazardous chemicals,

from initial preparation and PPE selection to proper disposal and emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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